1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine

• IUPAC Name: 2-(2-ethylimidazol-1-yl)-1-(3-methyl-3-phenylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C19H25N3O/c1-3-17-20-11-13-21(17)14-18(23)22-12-7-10-19(2,15-22)16-8-5-4-6-9-16/h4-6,8-9,11,13H,3,7,10,12,14-15H2,1-2H3
• InChI Key: LKGYAQUVDPGSHF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1CC(=O)N2CCCC(C2)(C)C3=CC=CC=C3
• Molecular Formula: C19H25N3O
• Molecular Weight: 311.4 g/mol

Description

1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine, also known as EIP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EIP belongs to the class of piperidines and has a molecular weight of 343.47 g/mol. In

Mechanism of Action

The exact mechanism of action of 1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine is not fully understood, but it is believed to act on the central nervous system by modulating the levels of certain neurotransmitters such as dopamine, serotonin, and noradrenaline. 1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine has also been shown to inhibit the activity of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce inflammation and pain in animal models of arthritis and neuropathic pain. 1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, 1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine has been shown to have anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine in lab experiments is its relatively low toxicity compared to other compounds with similar properties. However, one limitation is that 1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine is not very soluble in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Further studies are needed to fully understand the mechanism of action of 1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine and its potential therapeutic applications. Additionally, more research is needed to explore the safety and efficacy of 1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine in human clinical trials.

Synthesis Methods

1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine can be synthesized using a multi-step reaction process. The first step involves the reaction of 2-ethyl-1H-imidazole with acetyl chloride to form 2-ethyl-1-(acetylimidazol-1-yl)ethan-1-one. This intermediate is then reacted with 3-methyl-3-phenylpiperidine in the presence of a reducing agent such as sodium borohydride to form the final product, 1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine.

Scientific Research Applications

1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine has been the subject of various scientific research studies due to its potential therapeutic applications. It has been studied for its anti-inflammatory, analgesic, and anxiolytic properties. 1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-3-methyl-3-phenylpiperidine has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.